Cas no 2617-72-3 (Urea,N-(3-chlorophenyl)-N'-(3,4-dichlorophenyl)-)
2617-72-3 structure
Product Name:Urea,N-(3-chlorophenyl)-N'-(3,4-dichlorophenyl)-
CAS No:2617-72-3
MF:C13H9Cl3N2O
MW:315.582360029221
CID:287081
PubChem ID:352823
Update Time:2025-04-19
Urea,N-(3-chlorophenyl)-N'-(3,4-dichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-(3-chlorophenyl)-N'-(3,4-dichlorophenyl)-
- 1-(3-chlorophenyl)-3-(3,4-dichlorophenyl)urea
- 3,3',4-trichlorocarbanilide
- AC1L714F
- AC1Q3IF5
- CHEMBL510619
- N-(3-chlorophenyl)-N'-(3,4-dichlorophenyl)-urea
- N-(3-chloro-phenyl)-N'-(3,4-dichloro-phenyl)-urea
- N-(3-Chlor-phenyl)-N'-(3,4-dichlor-phenyl)-harnstoff
- NSC528217
- STK978219
- SureCN457521
- AKOS003046634
- Urea, N-(3-chlorophenyl)-N'-(3,4-dichlorophenyl)-
- MJ6XBQ6FMG
- DTXSID90326443
- SCHEMBL457521
- 1-(3-Chloro-phenyl)-3-(3,4-dichloro-phenyl)-urea
- N-(3-Chlorophenyl)-N'-(3,4-dichlorophenyl)urea
- 2617-72-3
- NSC-528217
-
- Inchi: 1S/C13H9Cl3N2O/c14-8-2-1-3-9(6-8)17-13(19)18-10-4-5-11(15)12(16)7-10/h1-7H,(H2,17,18,19)
- InChI Key: QDGIEIGBQXURRS-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)NC(NC1C=CC=C(C=1)Cl)=O)Cl
Computed Properties
- Exact Mass: 313.97827
- Monoisotopic Mass: 313.978
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.534
- Boiling Point: 342.9°C at 760 mmHg
- Flash Point: 161.2°C
- Refractive Index: 1.702
- PSA: 41.13
- LogP: 5.43680
Urea,N-(3-chlorophenyl)-N'-(3,4-dichlorophenyl)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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